Cas no 68181-17-9 ( SPDP )

SPDP structure

Product Name: SPDP

CAS No:68181-17-9

MF:C₁₂H₁₂N₂O₄S₂

MW:312.364680290222

MDL:MFCD00009636

CID:512503

PubChem ID:87561636

Update Time:2025-04-19

SPDP Chemical and Physical Properties

Names and Identifiers

- Propanoic acid,3-(2-pyridinyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester
- 3-(2-Pyridyldithio)propionic Acid N-Succinimidyl Ester
- N-Succinimidyl 3-(2-Pyridyldithio)propionate
- Spdp
- (2,5-dioxopyrrolidin-1-yl) 3-(pyridin-2-yldisulfanyl)propanoate
- 3-(2-Pyridyldithio)p
- 3-(2-Pyridyldithio)propionic acid N-hydroxysuccinimide ester
- 3-(2-PYRIDYLDITHIO)-PROPIONIC ACID N-HYDROXYSUCCINIMIDE ESTER CRYSTALLINE
- 3-(2-Pyridyldithio)-propionicacid-OSu
- LC-SPDP
- N-Succinimidyl 3-(Pyridin-2yldithio)-propionate(SPDP)
- N-succinimidyl-3-(2-pyridyldisulfanyl)propionate
- SPDP Crosslinker
- (SPDP)
- N-Succinimidyl 3-[2-pyridyldithio]propionate
- 1-[1-Oxo-3-(2-pyridyldithio)propoxy]pyrrolidine-2,5-dione
- 3-(2-Pyridyldithio)-propionic acid-osu
- 2OHG8V08NL
- NSC677449
- 2,5-dioxopyrrolidin-1-yl 3-(pyridin-2-yldisulfanyl)propanoate
- Succinimidyl 3-(2-pyridyldithio)propionate
- 3-(Pyridin-2-yldisulfanyl)-propionic acid-OSu;SPDP
- (2,5-dioxopyrrolidin-1-yl) 3-(2-p
- SPDP
- FT-0613591
- CS-5649
- SPDP Crosslinker pound>> SPDP Cross linker pound>> SPDP Cross-linker
- 1-(1-Oxo-3-(2-pyridyldithio)propoxy)pyrrolidine-2,5-dione
- SCHEMBL42368
- BP-22650
- MFCD00009636
- 3-(2-Pyridyldithio)propionic acid N-hydroxysuccinimide ester, >=95%, powder
- UNII-2OHG8V08NL
- JWDFQMWEFLOOED-UHFFFAOYSA-N
- HY-100216
- (2,5-dioxopyrrolidin-1-yl) 3-(2-pyridyldisulfanyl)propanoate
- 2,5-Dioxo-1-pyrrolidinyl 3-(2-Pyridyldisulfanyl)propanoate
- 2,5-Pyrrolidinedione, 1-(1-oxo-3-(2-pyridinyldithio)propoxy)-
- PD056869
- BCP21722
- NSC-344485
- SY034492
- SPDP (SPDP Crosslinker)
- AS-55794
- NSC 344485
- SPDP NHS ester
- DTXSID60218366
- AKOS015898576
- NS00036462
- PROPANOIC ACID, 3-(2-PYRIDINYLDITHIO)-, 2,5-DIOXO-1-PYRROLIDINYL ESTER
- 68181-17-9
- Q27255230
- H10321
- 3-(2-Pyridyldithio)propionic Acid N-Succinimidyl Ester;SPDP
- A867109
- P2814
- N-HYDROXYSUCCINIMIDYL 3-(2-PYRIDYLDITHIO)PROPIONATE
- SPDP (2mg*5)
- NSC344485
- (SPDP);N-Succinimidyl 3-[2-pyridyldithio]propionate
- LCZC353
- N-Succinimidyl 3-[2-pyridyldithio]-propionate
- EINECS 269-034-3
- AMY31084
- SPDP-OSU
- SUCCINIMIDYL 3-(((2-PYRIDYL)THIO)THIO)PROPIONATE
- SPDP acid NHS ester
- DTXCID80140857
- DA-67715
- N-succinilimidyl 3-(2-pyridylthio)propionate
- SIPDTP
- SPDP?
- MDL： MFCD00009636
- Inchi： 1S/C12H12N2O4S2/c15-10-4-5-11(16)14(10)18-12(17)6-8-19-20-9-3-1-2-7-13-9/h1-3,7H,4-6,8H2
- InChI Key： JWDFQMWEFLOOED-UHFFFAOYSA-N
- SMILES： S(CCC(=O)ON1C(CCC1=O)=O)SC1C=CC=CN=1

Computed Properties

Exact Mass: 312.02400
Monoisotopic Mass: 312.02384922g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.7
Topological Polar Surface Area: 127

Experimental Properties

Color/Form: Solids
Density: 1.5±0.1 g/cm3
Melting Point: 87.0 to 91.0 deg-C
Boiling Point: 465.9℃/760mmHg
Flash Point: 235.6±31.5 °C
Solubility: acetone: 50 mg/mL
PSA: 127.17000
LogP: 1.75710
Solubility: Not determined
Sensitiveness: Sensitive to heat; Sensitive to light; Sensitive to humidity
Vapor Pressure: 0.0±1.2 mmHg at 25°C

SPDP Security Information

Signal Word：Warning
Hazard Statement： H302-H317
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：1-10
Hazardous Material Identification：
Safety Term：S26-S36
Storage Condition：-20°C, protect from light, stored under nitrogen
Risk Phrases：R36/37/38

SPDP Pricemore >>

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MedChemExpress	HY-100216-10mg	SPDP	68181-17-9	≥98.0%	10mg	￥550	2024-04-18
MedChemExpress	HY-100216-50mg	SPDP	68181-17-9	99.14%	50mg	￥130	2025-04-16
MedChemExpress	HY-100216-100mg	SPDP	68181-17-9	99.14%	100mg	￥165	2025-04-16
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S e l l e c k ZHONG GUO	S0564-10mg	SPDP	68181-17-9	98.47%	10mg	¥570.81	2023-09-15
S e l l e c k ZHONG GUO	S0564-50mg	SPDP	68181-17-9	98.47%	50mg	¥1550.18	2023-09-15
DC Chemicals	DC22635-100 mg	SPDP	68181-17-9	>98%	100mg	$150.0	2022-02-28
DC Chemicals	DC22635-250 mg	SPDP	68181-17-9	>98%	250mg	$300.0	2022-02-28
DC Chemicals	DC22635-1 g	SPDP	68181-17-9	>98%	1g	$600.0	2022-02-28